Bis(diphenylmethyl) ether
Overview
Description
Bis(diphenylmethyl) ether is a biochemical compound . It is used as a high-quality reference standard for reliable pharmaceutical testing .
Synthesis Analysis
This compound can be synthesized from the corresponding benzhydrols using a catalytic amount of p-toluenesulfonyl chloride (5 mol%) at an oil bath temperature of 110°C under solvent-free conditions . Another method involves the use of PdCl2 as the transition metal catalyst for the alcoholic protection and deprotection of nucleosides with the diphenylmethyl group .
Molecular Structure Analysis
This compound crystallizes in the monoclinic system with the following parameters: a = 9.823(2), b = 22.638(5), c = 9.275(2) Å, β = 104.89(1)°, Z = 4, P21/n . The structure has been determined by direct methods, using Cu Kα photographic data, and refined by full-matrix least squares .
Chemical Reactions Analysis
The molecules of this compound are held together entirely by van der Waals’ forces . The compound has been used in the protection and deprotection of nucleosides .
Physical And Chemical Properties Analysis
The chemical formula of this compound is C26H22O . Unfortunately, the specific physical and chemical properties such as density, melting point, and boiling point are not available in the retrieved sources.
Scientific Research Applications
Molecular Structure Analysis
Bis(diphenylmethyl) ether has been analyzed for its crystal and molecular structure. Mazid and Palmer (1975) discovered that it crystallizes in the monoclinic system, held together by van der Waals' forces, with a notable difference in molecular conformation on each side of the central oxygen atom (Mazid & Palmer, 1975).
Material Synthesis
Liaw et al. (2001) described the synthesis and characterization of new highly organosoluble poly(ether imide)s using bis(ether anhydride)s, including derivatives of this compound. These polymers exhibited desirable properties like high molecular weight and amorphous diffraction patterns, important for material science applications (Liaw, Liaw, Hsu, & Hwang, 2001).
Organic Synthesis and Catalysis
Bikard et al. (2008) explored the use of diarylmethyl ethers, including this compound, in combination with Pd salts or complexes for the protection and deprotection of alcohols. This research is significant for organic synthesis and catalysis (Bikard, Mezaache, Weibel, Benkouider, Sirlin, & Pale, 2008).
Oxidative Coupling
Saitoh, Yoshida, and Ichikawa (2004) reported the use of 1,8-bis(diphenylmethylium)naphthalenediyl dications, derived from this compound, in oxidative coupling of N,N-dialkylanilines. This work contributes to the understanding of oxidative reactions in organic chemistry (Saitoh, Yoshida, & Ichikawa, 2004).
Hydroformylation and Rhodium Recycling
Buhling et al. (1997) studied amphiphilic diphosphines based on bis(diphenylphosphino)ethyl ether, including this compound derivatives, for use in hydroformylation and rhodium recycling. This has implications in catalytic processes and sustainable chemistry (Buhling, Kamer, Leeuwen, Elgersma, Goubitz, & Fraanje, 1997).
Chirality and Molecular Properties
Grajewski et al. (2017) investigated benzhydryl ethers of tartaric acid derivatives, including diphenylmethyl ethers, to study stereochemical properties and molecular conformations. This research is vital for understanding chiral molecules and their behavior in different environments (Grajewski, Mądry, Kwit, Warżajtis, Rychlewska, & Gawroński, 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Bis(diphenylmethyl) ether is a complex molecule that has been found to have a variety of bioactivities It’s known that diaryl ether substructures, which are present in this compound, are important in various medications and recently discovered agrochemicals . They have been discovered to have a variety of bioactivities, including antiviral, anticancer, antibacterial, β-glucuronidase enzyme inhibitory action, radical scavenging, cytotoxicity, antitubercular, and antitubulin activity .
Mode of Action
It is known that the compound is involved in multicomponent reactions (mcrs), which are an appealing, rapid, and effective means of obtaining synthetic organic molecules . The Michael addition reaction is one of the most frequent MCRs for producing heterocycles via C−C bond formations .
Biochemical Pathways
It’s known that the compound is involved in the michael addition reaction, which is a key step in many biochemical pathways .
Pharmacokinetics
It is known that the resultant molecule size, which is larger than the origin, typically contributes to increased lipophilicity . This could potentially impact the compound’s bioavailability.
Result of Action
It is known that the compound has a variety of bioactivities, including antiviral, anticancer, antibacterial, β-glucuronidase enzyme inhibitory action, radical scavenging, cytotoxicity, antitubercular, and antitubulin activity .
Action Environment
It is known that due to their extraordinary lipophilicity, hydrophobicity, ability to penetrate cell walls, and resistance to degradation, diaryl ether substructures are important in various medications and recently discovered agrochemicals .
properties
IUPAC Name |
[benzhydryloxy(phenyl)methyl]benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22O/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)27-26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,25-26H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVQATPQSBYNMGE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80205990 | |
Record name | Bis(diphenylmethyl) ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80205990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
350.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
574-42-5 | |
Record name | Diphenylmethyl ether | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=574-42-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Bis(diphenylmethyl) ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000574425 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dibenzhydryl ether | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2438 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Bis(diphenylmethyl) ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80205990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 574-42-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | BIS(DIPHENYLMETHYL) ETHER | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/13T730HO9L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is bis(diphenylmethyl) ether synthesized and what role does it play in understanding reaction mechanisms?
A1: this compound is often observed as a byproduct during reactions involving benzhydrol (diphenylmethanol). For instance, it forms alongside N,N′-bis(diphenylmethyl)urea in the reaction between benzhydrol and urea [, ]. Similarly, it appears alongside N,N′-bis(diphenylmethyl) thiourea, bis(diphenylmethyl) disulfide, and bis(diphenylmethyl) sulfide during the reaction of benzhydrol with thiourea []. The formation of this compound in these reactions, especially with thiourea, helps to support the proposed reaction mechanisms where benzhydryl (diphenylmethyl) acts as the key reactive species []. It also serves as evidence for the formation of a carbocation intermediate in the synthesis of azides from secondary alcohols using copper(II) triflate and azidotrimethylsilane [, ].
Q2: Is there structural data available for this compound?
A2: Yes, the crystal and molecular structure of this compound has been determined and reported in the literature []. While the specific details are not provided in the abstracts, this information suggests that researchers have characterized its structure through methods like X-ray crystallography.
Q3: Are there any known catalytic applications for this compound?
A3: Based on the provided research abstracts, this compound itself is not highlighted for its catalytic properties or applications. The research primarily focuses on its formation as a byproduct in reactions involving benzhydrol and its role in understanding the mechanism of these reactions [, , ].
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